Cas no 68441-68-9 (Pentaerythrityl tetracaprylate/tetracaprate)

• Product Name: Pentaerythrityl tetracaprylate/tetracaprate
• CAS No: 68441-68-9
• MF: C₂₃H₄₈O₈
• MW: 452.622428894043
• CID: 501815
• PubChem ID: 110260
• Update Time: 2025-04-19

Pentaerythrityl tetracaprylate/tetracaprate Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(hydroxymethyl)propane-1,3-diol
• caprate
• decanoic acid
• octanoic acid
• Octanoic acid, decanoic acid, pentaerythritol ester
• Pentaerythritol caprylic acid capric acid mixed esters
• Pentaerythritol, caprylate caprate tetraester
• Pentaerythrityl tetracaprylate
• Saturated straight chain (C8 and C10) fatty acid pentaerythritol ester
• tetracaprate
• 93281-00-6
• 832C4KF14X
• 68441-68-9
• UNII-832C4KF14X
• EINECS 270-472-2
• EINECS 297-011-8
• Pentaerythrityl tetracaprylate/caprate
• SCHEMBL3665596
• 2,2-bis(hydroxymethyl)propane-1,3-diol;decanoic acid;octanoic acid
• Pentaerythrityl tetracaprylate/tetracaprate

• Inchi： 1S/C10H20O2.C8H16O2.C5H12O4/c1-2-3-4-5-6-7-8-9-10(11)12;1-2-3-4-5-6-7-8(9)10;6-1-5(2-7,3-8)4-9/h2-9H2,1H3,(H,11,12);2-7H2,1H3,(H,9,10);6-9H,1-4H2
• InChI Key： GFFYVKLAGBXHIN-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CO.OC(CCCCCCCCC)=O.OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 452.335
• Monoisotopic Mass: 452.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Boiling Point: 269.6°C at 760 mmHg
• Flash Point: 121.8°C